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CAS No.: 148791-53-1

Cat. No.: B12331797

Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the crystalline architecture of active pharmaceutical ingredients and related

compounds is paramount. This technical guide provides an in-depth analysis of the crystal

structure of copper hydroxide phosphate, a compound with diverse applications. This document

outlines the crystallographic parameters of its primary polymorphs, details the experimental

protocols for their synthesis and characterization, and explores the relationship between

synthesis conditions and crystal morphology.

Copper hydroxide phosphate, with the chemical formula Cu₂(OH)PO₄, is a naturally occurring

mineral that also sees application in various industrial processes. Its biological and chemical

properties are intrinsically linked to its solid-state structure. This guide focuses on the two most

common polymorphs: libethenite and pseudomalachite.

Crystal Structure Data
The crystallographic data for libethenite and pseudomalachite have been determined through

single-crystal X-ray diffraction, providing a precise map of the atomic arrangement within the
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unit cell. Libethenite crystallizes in the orthorhombic system, while pseudomalachite exhibits a

monoclinic structure.[1][2] The key crystallographic parameters for both polymorphs are

summarized below for comparative analysis.

Parameter Libethenite Pseudomalachite

Chemical Formula Cu₂(OH)PO₄ Cu₅(PO₄)₂(OH)₄

Crystal System Orthorhombic Monoclinic

Space Group Pnnm P2₁/c

Unit Cell Dimensions

a (Å) 8.062(5) 4.47

b (Å) 8.384(4) 5.75

c (Å) 5.881(2) 17.05

Unit Cell Angles

α (°) 90 90

β (°) 90 91.06

γ (°) 90 90

Volume (Å³) 397.9 438.2

Z (Formula units per unit cell) 4 2

Experimental Protocols
The determination of the crystal structure of copper hydroxide phosphate relies on two key

experimental phases: synthesis of high-quality single crystals and their subsequent analysis

using diffraction techniques.

Synthesis of Copper Hydroxide Phosphate Crystals
The synthesis of copper hydroxide phosphate crystals, particularly the libethenite form, is

commonly achieved through hydrothermal methods.[3][4] This technique allows for the growth

of well-defined crystals by controlling temperature and pressure.
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Hydrothermal Synthesis of Libethenite:

Precursor Preparation: A solution of a copper salt (e.g., copper(II) nitrate, Cu(NO₃)₂) and a

phosphate source (e.g., diammonium phosphate, (NH₄)₂HPO₄) is prepared in deionized

water.

pH Adjustment: The pH of the solution is a critical parameter influencing the final product's

morphology and is typically adjusted using a base such as sodium hydroxide (NaOH).[5]

Hydrothermal Reaction: The precursor solution is sealed in a Teflon-lined stainless steel

autoclave. The autoclave is then heated to a specific temperature, typically in the range of

120-200°C, for a duration of several hours to days.[3]

Cooling and Crystal Recovery: The autoclave is allowed to cool down to room temperature

naturally. The resulting crystalline product is then filtered, washed with deionized water and

ethanol to remove any unreacted precursors, and finally dried in an oven.

Crystal Structure Determination by X-ray Diffraction
Single-crystal X-ray diffraction (XRD) is the definitive method for elucidating the atomic

arrangement in a crystalline solid.

Single-Crystal XRD Analysis:

Crystal Selection and Mounting: A suitable single crystal of copper hydroxide phosphate, free

of defects, is selected under a microscope and mounted on a goniometer head.

Data Collection: The mounted crystal is placed in an X-ray diffractometer. A monochromatic

X-ray beam, typically from a copper or molybdenum source, is directed at the crystal. As the

crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms, producing a

unique diffraction pattern. This pattern is recorded by a detector.

Data Processing: The collected diffraction data is processed to determine the unit cell

parameters and the symmetry of the crystal (space group).

Structure Solution and Refinement: The processed data is used to solve the crystal structure,

which involves determining the positions of the individual atoms within the unit cell. This
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initial model is then refined to achieve the best possible fit with the experimental diffraction

data. The final output is a detailed crystallographic information file (CIF) containing the

atomic coordinates, bond lengths, and bond angles.

Synthesis-Morphology Relationship
The morphology of copper hydroxide phosphate crystals is highly dependent on the synthesis

conditions. By carefully controlling parameters such as pH, temperature, and precursor

concentrations, a variety of crystal shapes and sizes can be achieved. This relationship is

crucial for tailoring the material's properties for specific applications.
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Relationship between synthesis parameters and crystal morphology.

This in-depth guide provides a foundational understanding of the crystal structure of copper

hydroxide phosphate. The detailed crystallographic data, experimental protocols, and the

visualization of the synthesis-morphology relationship offer valuable insights for researchers
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working on the development of new materials and pharmaceutical compounds. A thorough

grasp of these fundamental principles is essential for the rational design and synthesis of

crystalline materials with tailored properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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